Cas no 1261887-83-5 (3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl)

• Product Name: 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl
• CAS No: 1261887-83-5
• MF: C₁₄H₇F₇O
• MW: 324.193608522415
• CID: 4995151
• Update Time: 2025-06-08

3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F7O/c15-11-7-8(5-6-12(11)22-14(19,20)21)9-3-1-2-4-10(9)13(16,17)18/h1-7H
• InChI Key： MTWQVXBTAGZEHM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=C(C=1)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

Introduction to 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261887-83-5)

3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl, identified by the CAS number 1261887-83-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration, incorporating fluorine and trifluoromethoxy substituents, which endows it with distinct electronic and steric properties. The presence of multiple fluorinated groups enhances its potential as a building block in the synthesis of advanced materials and bioactive molecules.

The compound's molecular structure consists of two aromatic benzene rings connected by a single bond, with fluorine atoms and trifluoromethoxy groups strategically positioned. This arrangement not only influences its chemical reactivity but also contributes to its solubility and stability under various conditions. Such characteristics make it a valuable candidate for further exploration in both academic research and industrial applications.

In recent years, the demand for fluorinated aromatic compounds has surged due to their broad utility in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances metabolic stability, lipophilicity, and binding affinity, making these compounds attractive for drug development. 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl exemplifies this trend, as its structural features align well with the criteria for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its bifunctional nature—possessing both electron-withdrawing and electron-donating groups—to develop novel heterocyclic frameworks. These frameworks are integral to the design of small-molecule inhibitors targeting various biological pathways, including those implicated in cancer and inflammatory diseases.

Recent studies have highlighted the role of biphenyl derivatives in developing photoreactive materials. The electronic properties conferred by the fluorine and trifluoromethoxy substituents make 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl a promising candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to undergo photochemical transformations under controlled conditions opens up avenues for creating innovative functional materials with tailored properties.

The pharmaceutical industry has also shown interest in this compound due to its potential as a scaffold for drug discovery. By modifying its structure or incorporating it into larger molecular architectures, researchers can generate libraries of compounds with enhanced pharmacological activity. Preliminary computational studies suggest that derivatives of 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl may exhibit inhibitory effects on enzymes involved in signal transduction pathways relevant to neurological disorders.

From a synthetic chemistry perspective, the preparation of 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl presents an intriguing challenge. The presence of multiple fluorinated groups necessitates careful optimization of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its complex framework efficiently.

The compound's stability under various environmental conditions is another area of interest. Studies indicate that it maintains its integrity under both aerobic and anaerobic conditions, suggesting broad applicability in diverse chemical environments. This stability is crucial for its use in industrial processes where harsh conditions may be encountered.

Future research directions may explore the derivatization of 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl to develop novel bioconjugates or prodrugs with improved pharmacokinetic profiles. The versatility of its structural motif allows for extensive modifications, enabling researchers to fine-tune its properties for specific applications.

In conclusion, 3-Fluoro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261887-83-5) represents a significant advancement in the realm of fluorinated aromatic compounds. Its unique structural features, coupled with its potential applications in pharmaceuticals and materials science, position it as a cornerstone molecule for future research and development efforts.